Cas no 19920-63-9 (6,7-Dihydro-4h-thieno[2,3-c]azepin-8(5h)-one)

• Product Name: 6,7-Dihydro-4h-thieno[2,3-c]azepin-8(5h)-one
• CAS No: 19920-63-9
• MF: C₈H₉NOS
• MW: 167.2282
• CID: 5096165
• PubChem ID: 21471822
• Update Time: 2024-11-07

6,7-Dihydro-4h-thieno[2,3-c]azepin-8(5h)-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-4h-thieno[2,3-c]azepin-8(5h)-one
• E88311
• 4,5,6,7-tetrahydro-8H-thieno[2,3-c]azepin-8-one
• 4H,5H,6H,7H,8H-THIENO[2,3-C]AZEPIN-8-ONE
• 19920-63-9
• DOPNTZKSMUMUQI-UHFFFAOYSA-N
• MFCD22067869
• SCHEMBL3974015
• 4,5,6,7-tetrahydrothieno[2,3-c]azepin-8-one
• 4H,5H,6H,7H-thieno[2,3-c]azepin-8-one
• SY322619
• PS-17651
• 6,7-Dihydro-4h-thieno[2,3-c]azepin-8(5h)-one

• Inchi： 1S/C8H9NOS/c10-8-7-6(3-5-11-7)2-1-4-9-8/h3,5H,1-2,4H2,(H,9,10)
• InChI Key： DOPNTZKSMUMUQI-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C2=C1C(N([H])C([H])([H])C([H])([H])C2([H])[H])=O

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides